Cas no 18745-17-0 (4-bromo-1h-pyrazole-5-carboxylic Acid)

• Product Name: 4-bromo-1h-pyrazole-5-carboxylic Acid
• CAS No: 18745-17-0
• MF: C₄H₃BrN₂O₂
• MW: 190.982819795609
• CID: 1379433
• PubChem ID: 1242246
• Update Time: 2025-04-20

4-bromo-1h-pyrazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1h-pyrazole-5-carboxylic Acid
• 4-BROMO PYRAZOLE-3-CARBOXYLIC ACID
• AKOS000521048
• 4-bromo-1 h-pyrazole-3-carboxylic acid
• MFCD01459882
• ALBB-003736
• W-205501
• AKOS000307943
• 13745-17-0
• 4-Bromo-2H-pyrazole-3-carboxylic acid
• FS-1867
• 1h-pyrazole-3-carboxylic acid, 4-bromo-
• SCHEMBL1020837
• 1092683-57-2
• CS-W002776
• STK298734
• SY002455
• AMY41335
• DB-316258
• DTXSID20929800
• EN300-151881
• AMY6478
• 4-Bromo-1H-pyrazole-3-carboxylic acid, AldrichCPR
• 4-bromopyrazole-3-carboxylic acid
• 18745-17-0
• PB47578
• MFCD00463984
• DS-3138
• A2959
• DB-032325
• 4-bromopyrazolecarboxylic
• 4-bromo-1H-pyrazole-3-carboxylic acid
• QISOBCMNUJQOJU-UHFFFAOYSA-N
• 4-bromo-1H-pyrazole-3-carboxylic-acid

• Inchi： 1S/C4H3BrN2O2/c5-2-1-6-7-3(2)4(8)9/h1H,(H,6,7)(H,8,9)
• InChI Key： QISOBCMNUJQOJU-UHFFFAOYSA-N
• SMILES： BrC1C=NNC=1C(=O)O

Computed Properties

• Exact Mass: 189.938
• Monoisotopic Mass: 189.938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.781
• Boiling Point: 318°C at 760 mmHg
• Flash Point: 146.1°C
• Refractive Index: 1.579
• PSA: 65.98000
• LogP: 0.87040